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Compound of Interest

Compound Name: Grepafloxacin hydrochloride

Cat. No.: B061497 Get Quote

Mechanism of Action
Grepafloxacin exerts its bactericidal effect by inhibiting essential bacterial enzymes involved in

DNA replication: DNA gyrase (topoisomerase II) and topoisomerase IV.[4][5] By targeting these

enzymes, the drug prevents the relaxation of supercoiled DNA and the separation of daughter

DNA strands, respectively, leading to a breakdown in DNA replication, transcription, and repair,

which ultimately results in bacterial cell death.[5] Grepafloxacin's mode of action is bactericidal

at concentrations close to the Minimum Inhibitory Concentration (MIC).[4]
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1. Prepare Serial Dilutions
of Grepafloxacin in

96-Well Plate

3. Inoculate Wells with
Bacterial Suspension

2. Prepare Standardized
Bacterial Inoculum

(0.5 McFarland)

4. Incubate Plate
(e.g., 18h at 37°C)

5. Read Results:
Observe for Turbidity

6. Determine MIC:
Lowest Concentration

with No Growth

1. Prepare Agar Plates
with Serial Dilutions

of Grepafloxacin

3. Spot-Inoculate Agar
Plates with Bacteria

2. Prepare Standardized
Bacterial Inoculum

4. Incubate Plates
(e.g., 18h at 37°C)

5. Read Results:
Observe for Growth

on Plate Surface

6. Determine MIC:
Lowest Concentration
Plate with No Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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